Cas no 493004-95-8 (5-Nonenoic acid, 5-carboxy-1-propylpentyl ester)
493004-95-8 structure
Product Name:5-Nonenoic acid, 5-carboxy-1-propylpentyl ester
CAS No:493004-95-8
MF:C18H32O4
MW:312.444286346436
CID:1532758
PubChem ID:71362678
Update Time:2025-04-21
5-Nonenoic acid, 5-carboxy-1-propylpentyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Nonenoic acid, 5-carboxy-1-propylpentyl ester
- 6-non-5-enoyloxynonanoic acid
- DTXSID30786289
- 493004-95-8
- 6-[(Non-5-enoyl)oxy]nonanoic acid
-
- Inchi: 1S/C18H32O4/c1-3-5-6-7-8-9-15-18(21)22-16(12-4-2)13-10-11-14-17(19)20/h6-7,16H,3-5,8-15H2,1-2H3,(H,19,20)
- InChI Key: RVXZYKJYFNJRJP-UHFFFAOYSA-N
- SMILES: O(C(CCCC=CCCC)=O)C(CCC)CCCCC(=O)O
Computed Properties
- Exact Mass: 312.23016
- Monoisotopic Mass: 312.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.6
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
5-Nonenoic acid, 5-carboxy-1-propylpentyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
493004-95-8 (5-Nonenoic acid, 5-carboxy-1-propylpentyl ester) Related Products
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